Ethyl (S)-7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate
Overview
Description
Ethyl (S)-7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the indolizidine alkaloid family and has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Chemical Synthesis and Derivative Formation:
- A study by Mmutlane, Harris, and Padwa (2005) demonstrated the use of related indolizinone compounds in the synthesis of various chemically complex structures through reactions like palladium-mediated C-N coupling and intramolecular Heck cyclization (Mmutlane, Harris, & Padwa, 2005).
Potential Anticancer Applications:
- Research by Gaber et al. (2021) explored the synthesis of quinoline derivatives, highlighting their significant anticancer activity against breast cancer cell lines, which suggests potential therapeutic applications for similar compounds (Gaber et al., 2021).
Antimicrobial Properties:
- A study by Amirov et al. (2019) indicated the antimicrobial activity of synthesized compounds related to Ethyl (S)-7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate, emphasizing the potential for developing new antimicrobial agents (Amirov et al., 2019).
Synthesis of Complex Heterocycles:
- The research by Klintworth et al. (2021) involved the cyclization of enaminones to produce compounds including tetrahydroindolizines, demonstrating the compound's utility in synthesizing complex heterocyclic structures (Klintworth et al., 2021).
Regioselective Synthesis Applications:
- Hanzlowsky et al. (2003) reported on the regioselective synthesis of pyrazolecarboxylates from related compounds, highlighting the precision achievable in chemical reactions involving these types of molecules (Hanzlowsky et al., 2003).
Diverse Chemical Transformations:
- Pryadeina et al. (2008) investigated the reaction of ethyl 2-ethoxymethylidene-3-oxo-3-polyfluoroalkylpropionates with thiazolylhydrazines, leading to the formation of ethyl 1-thiazolyl-5-fluoroalkyl-1H-pyrazole-4-carboxylates. This study exemplifies the diverse chemical transformations achievable with these compounds (Pryadeina et al., 2008).
properties
IUPAC Name |
ethyl (3S)-7-hydroxy-5-oxo-2,3-dihydro-1H-indolizine-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c1-2-16-11(15)9-4-3-7-5-8(13)6-10(14)12(7)9/h5-6,9,13H,2-4H2,1H3/t9-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMFGCRCXOJAUTP-VIFPVBQESA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC2=CC(=CC(=O)N12)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1CCC2=CC(=CC(=O)N12)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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